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Compound of Interest

2-Butoxyethyl
Compound Name:
dihydrogenphosphate

Cat. No.: B049837

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of 2-Butoxyethyl dihydrogen phosphate and Bis(2-
butoxyethyl) hydrogen phosphate, two organophosphate esters that are relevant in the context
of metabolism of the widely used flame retardant and plasticizer, Tris(2-butoxyethyl) phosphate
(TBOEP). This document summarizes their physicochemical properties, potential synthetic
routes, and discusses their roles as metabolites, supported by available data.

Physicochemical Properties

A fundamental understanding of the physicochemical properties of these compounds is crucial
for predicting their behavior in biological and environmental systems. The following table
summarizes key computed and, where available, experimental data for both compounds.
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Property

2-Butoxyethyl dihydrogen
phosphate

Bis(2-butoxyethyl)
hydrogen phosphate

Molecular Formula

CeH150sP

C12H2706P

Molecular Weight 198.15 g/mol [1] 298.31 g/mol [2]
CAS Number 14260-98-1[1] 14260-97-0[2]
H
o 4 .
Structure b T SN N NN VLS g
07
0
XLogP3-AA Not available 1.2[2]
Hydrogen Bond Donor Count 2 1[2]
Hydrogen Bond Acceptor
ydrog p 5 6(2]
Count
Rotatable Bond Count 6 14[2]
Topological Polar Surface Area  94.8 A2 74.2 A7[2]
Appearance Powder][3] Colourless Qil[4]
B Soluble in Chloroform, Not explicitly stated, but likely
Solubility

Dichloromethane, DMSOI3]

soluble in organic solvents

Synthesis and Formation

These compounds are primarily of interest as metabolites of the industrial chemical Tris(2-

butoxyethyl) phosphate (TBOEP). However, understanding their synthesis is relevant for

obtaining analytical standards and for in vitro studies.
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Metabolic Pathway from Tris(2-butoxyethyl) phosphate
(TBOEP)

Both 2-Butoxyethyl dihydrogen phosphate and Bis(2-butoxyethyl) hydrogen phosphate are
formed through the metabolic breakdown of TBOEP. This enzymatic hydrolysis is a key
detoxification pathway.[5]

Caption: Metabolic hydrolysis of TBOEP.

General Synthetic Protocols

While specific, optimized synthesis protocols for these exact compounds are not readily
available in the public domain, general methods for the synthesis of organophosphate mono-
and di-esters can be adapted.

2.2.1. Synthesis of 2-Butoxyethyl dihydrogen phosphate (Monoester)

A one-pot procedure for the phosphorylation of alcohols can be employed. This method utilizes
trichloroacetonitrile and tetrabutylammonium dihydrogen phosphate.[6][7]

Experimental Protocol:

Dissolve 2-butoxyethanol (1 mmol) in acetonitrile (1 mL).

o Add trichloroacetonitrile (2.4 mmaol).

» Slowly add a solution of tetrabutylammonium dihydrogen phosphate (2.0 mmol) in
acetonitrile (5 mL).

 Stir the reaction mixture at room temperature for 2-4 hours, monitoring the consumption of
the starting alcohol by thin-layer chromatography (TLC).

e Upon completion, remove the solvent under reduced pressure.

 Purify the crude product by flash chromatography on silica gel using a solvent system such
as isopropanol/concentrated aqueous ammonia/water (e.g., 7:2:1).
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Further purification and conversion to the ammonium salt, if required for biological assays,
can be achieved by cation exchange chromatography.

2.2.2. Synthesis of Bis(2-butoxyethyl) hydrogen phosphate (Diester)

The synthesis of dialkyl hydrogen phosphates can be achieved by reacting an alcohol with a

phosphorylating agent like phosphorus oxychloride in a controlled stoichiometric ratio.

Experimental Protocol:

To a cooled (0-10 °C) and stirred solution of phosphorus oxychloride (1 mmol) in a dry,
aprotic solvent (e.g., dichloromethane or toluene), slowly add 2-butoxyethanol (2 mmol) and
a non-nucleophilic base (e.g., triethylamine or pyridine, 2 mmol) to act as a hydrogen
chloride scavenger.

Allow the reaction mixture to slowly warm to room temperature and stir for several hours or
overnight. Monitor the reaction progress by TLC or 3P NMR spectroscopy.

After the reaction is complete, the triethylammonium or pyridinium hydrochloride salt is
removed by filtration.

The filtrate is then carefully washed with dilute acid and brine.

The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is
removed under reduced pressure to yield the crude product.

Purification is typically achieved by vacuum distillation or column chromatography.

Biological Activity and Toxicity

Direct comparative studies on the biological activity of 2-Butoxyethyl dihydrogen phosphate

and Bis(2-butoxyethyl) hydrogen phosphate are limited. However, research on the parent

compound TBOEP and the general class of organophosphate ester metabolites provides some

insights.

Studies on the toxicokinetics of TBOEP in humans have identified Bis(2-butoxyethyl) hydrogen

phosphate (BBOEP) as a urinary metabolite.[8] This indicates systemic exposure and
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metabolic processing of the parent compound. The presence of these metabolites is often used
as a biomarker for TBOEP exposure.

Some research suggests that organophosphate diester metabolites may exhibit greater toxicity
than their parent triester compounds.[9] For instance, some studies have indicated that certain
diesters may have endocrine-disrupting effects. While specific data for the butoxyethyl
derivatives is scarce, this is an important area for further investigation. The genotoxicity of
some organophosphate metabolites has also been reported, indicating their potential to interact
with cellular DNA.[10]

The workflow for assessing the biological activity of these compounds typically involves a
series of in vitro assays.

Caption: General workflow for in vitro comparison.

Analytical Methods

The detection and quantification of 2-Butoxyethyl dihydrogen phosphate and Bis(2-butoxyethyl)
hydrogen phosphate, often in complex biological matrices, typically rely on advanced analytical
techniques.

4.1. Sample Preparation

For biological samples like urine or plasma, a sample preparation step is crucial to remove
interfering substances. This often involves:

e Enzymatic Hydrolysis: To deconjugate metabolites.

o Solid-Phase Extraction (SPE): To concentrate the analytes and remove matrix components.
4.2. Instrumental Analysis

The prepared samples are then analyzed using:

e Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This is the most common
and sensitive technique for the simultaneous determination of organophosphate esters and
their metabolites.[11] It offers high selectivity and allows for the quantification of these
compounds at low concentrations.
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The general workflow for analytical determination is depicted below.

Caption: Analytical workflow for metabolite detection.

Conclusion

2-Butoxyethyl dihydrogen phosphate and Bis(2-butoxyethyl) hydrogen phosphate are key
metabolites in the biotransformation of the widely used organophosphate ester, TBOEP. While
their physicochemical properties differ, reflecting the change in the number of butoxyethyl
groups, a significant gap exists in the literature regarding a direct comparison of their biological
activities. The available information suggests that the diester, Bis(2-butoxyethyl) hydrogen
phosphate, may be of particular toxicological interest, in line with general observations for other
organophosphate ester metabolites. Further research is warranted to elucidate the specific
cellular effects and potential signaling pathways affected by these compounds to better
understand the overall risk associated with TBOEP exposure. The provided general synthetic
and analytical protocols can serve as a foundation for researchers aiming to investigate these
compounds in more detail.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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